N-[1-(1-adamantyl)butyl]-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-[1-(1-adamantyl)butyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H30N2O2/c1-4-5-17(21-19(23)18-12(2)22-24-13(18)3)20-9-14-6-15(10-20)8-16(7-14)11-20/h14-17H,4-11H2,1-3H3,(H,21,23)
• InChI Key: IBUNETHMWJUQSD-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C12CC3CC(C1)CC(C3)C2)NC(=O)C4=C(ON=C4C)C
• Molecular Formula: C20H30N2O2
• Molecular Weight: 330.5 g/mol

Description

Adamantane derivatives have diverse applications in the fields of medicinal chemistry, catalyst development, and nanomaterials, owing to their unique structural, biological, and stimulus-responsive properties.

Synthesis Analysis

The synthesis of substituted adamantanes is frequently achieved via carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives.

Molecular Structure Analysis

The molecular structure of adamantane derivatives is characterized by a bulky and rigid structure. For example, Butyldi-1-adamantylphosphine has a molecular formula of C24H39P.

Chemical Reactions Analysis

Adamantane derivatives undergo a wide range of radical-based functionalization reactions that directly convert diamondoid C–H bonds to C–C bonds, providing a variety of products incorporating diverse functional groups.

Physical And Chemical Properties Analysis

Adamantane derivatives are known for their excellent thermal stability. For example, Butyldi-1-adamantylphosphine is a white to yellow solid with a melting point of 100°C and an estimated boiling point of 449.6±12.0°C.

Future Directions

The future of adamantane chemistry involves the development of novel methods for the preparation of unsaturated adamantane derivatives and the investigation of their chemical and catalytic transformations.